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Compound of Interest

Compound Name: 3-Bromofuran

Cat. No.: B129083

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Bromofuran, with the Chemical Abstracts Service (CAS) registry number 22037-28-1, is a
heterocyclic organic compound that serves as a pivotal intermediate in organic synthesis.[1] Its
structure, featuring a furan ring substituted with a bromine atom at the 3-position, makes it a
versatile building block for the synthesis of more complex molecules.[1][2][3] This guide
provides a comprehensive overview of 3-Bromofuran, including its physicochemical
properties, synthesis methodologies, key chemical reactions, and significant applications,
particularly in the realm of pharmaceutical and agrochemical development.[1][4] It is an
important synthetic intermediate widely used in pharmaceuticals, agrochemicals, and chemical
synthesis.[5]

Physicochemical Properties

3-Bromofuran is a colorless to light yellow liquid at room temperature.[1][2][6] When pure, it iS
colorless, but minor impurities can give it a yellowish hue.[1][2][6] It is typically stabilized with
calcium carbonate.[2][6] The compound is soluble in organic solvents like chloroform and ethyl
acetate but is not very soluble in water.[1][6]

A summary of its key quantitative properties is presented in the table below.
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Property Value Source(s)
CAS Number 22037-28-1 [21[41[7]
Molecular Formula CsHsBrO [2][4][71[8]
Molecular Weight 146.97 g-mol—1 [2][41[8]
Boiling Point 102.5t0 104 °C [21[4119]
Density j(.:635 - 1.6606 g/mL at 20-25 AN
Refractive Index (n2°/D) 1.496 [4]16]
Flash Point 3°C (37.4 °F) - closed cup 9]

Storage Temperature -20°C [1][4]

Synthesis of 3-Bromofuran

Several synthetic routes to 3-Bromofuran have been developed over the years, reflecting its
importance in organic chemistry.

Historical and Modern Synthetic Approaches

Historically, 3-Bromofuran was first obtained as a minor by-product in 1887 from the reaction
of 3-bromofuroic acid with calcium hydroxide.[1][2][10] More efficient and deliberate
preparations were developed later. Modern methods include:

o Ortho-metalation: A good yield synthesis from 3,4-dibromofuran via ortho-metalation using
butyllithium.[1][2][10]

o Diels-Alder/Retro-Diels-Alder Sequence: An elegant synthesis developed by Fechtel
involving a Diels-Alder reaction, bromination, and a subsequent reverse Diels-Alder
sequence.[1][2][10]

» Electrophilic Substitution: A traditional method involving the reaction of bromobenzene with
furan in the presence of an acidic catalyst like sulfuric acid or trifluoromethanesulfonic acid.

[5]
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» Alkali Metal-Catalyzed Bromination: A novel method that uses perchlorates as a bromine
source with an alkali metal catalyst, offering advantages like lower reaction temperatures and
higher yields.[5]

Experimental Protocol: Synthesis via Lithiation of 3,4-
Dibromofuran

This protocol is based on the principle of ortho-metalation, providing a high-yield route to 3-
Bromofuran.

Materials:

3,4-Dibromofuran

n-Butyllithium (n-BulLi) in hexanes

Anhydrous diethyl ether or tetrahydrofuran (THF)

Quenching agent (e.g., water or ammonium chloride solution)

Standard glassware for anhydrous reactions (Schlenk line, nitrogen/argon atmosphere)

Procedure:

A solution of 3,4-dibromofuran in anhydrous THF is prepared in a flame-dried, three-necked
flask under an inert atmosphere of nitrogen or argon.

e The solution is cooled to a low temperature, typically -78 °C, using a dry ice/acetone bath.

» A stoichiometric amount of n-butyllithium solution is added dropwise to the stirred solution.
The reaction is highly selective, with the lithium preferentially replacing the bromine at the
more acidic a-position.

e The reaction mixture is stirred at -78 °C for a specified period (e.g., 1-2 hours) to ensure
complete metal-halogen exchange.

e The reaction is carefully quenched by the slow addition of water or a saturated aqueous
solution of ammonium chloride while maintaining the low temperature.
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e The mixture is allowed to warm to room temperature. The organic layer is separated, and the
agueous layer is extracted with diethyl ether.

e The combined organic extracts are washed with brine, dried over an anhydrous drying agent
(e.g., magnesium sulfate or sodium sulfate), filtered, and concentrated under reduced
pressure.

e The crude product is purified by distillation to yield pure 3-Bromofuran.[1][2][10]
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Caption: Workflow for the synthesis of 3-Bromofuran via lithiation.

Chemical Reactivity and Key Reactions

The reactivity of 3-Bromofuran is dominated by the interplay between the electron-rich furan
ring and the C-Br bond. It readily participates in metal-halogen exchange and deprotonation
reactions.

A key reaction involves deprotonation at the C2 position (adjacent to the oxygen atom), which
Is the most acidic site. This is often achieved using a strong, non-nucleophilic base like lithium
diisopropylamide (LDA).[11][12] The resulting 2-lithio-3-bromofuran is a powerful nucleophile
that can react with various electrophiles.

Alternatively, the bromine atom can be replaced via metal-halogen exchange using
organolithium reagents like n-butyllithium, typically at low temperatures, to form 3-lithiofuran.
[11] This intermediate, however, can rearrange to the more stable 2-lithiofuran if the
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temperature is allowed to rise.[11] These reactions open pathways to a wide array of 2- and 3-
substituted furans.
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Caption: Key reaction pathways of 3-Bromofuran.

Applications in Research and Drug Development

3-Bromofuran is a valuable precursor for 3-substituted furans, a structural motif found in
numerous biologically active compounds and pharmaceuticals.[2] Its utility spans a wide range
of therapeutic areas.

e Drug Scaffolds: The 3-substituted furan core is present in chemotherapy agents, HIV drugs,
treatments for type 2 diabetes, and drugs for osteoporosis.[2] It is also used in the
development of experimental drugs for Alzheimer's disease.[2]

» Total Synthesis of Natural Products: 3-Bromofuran has been a crucial starting material in
the total synthesis of several complex natural products, demonstrating its importance in
synthetic chemistry. Notable examples include:

o (+)Cacospongionolide B: A sesterterpene with anti-inflammatory properties.[2]
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o Rosefuran: A component of rose oil and an insect sex attractant.[2]
o (—-)-Neothiobinupharidine: A bioactive alkaloid.[2]

o Salvinorin A: The primary psychoactive compound in the Salvia divinorum plant.[2]

e Agrochemicals: It serves as a building block in the synthesis of novel agrochemicals.[1]

o Material Science: The compound is also utilized in the production of advanced materials like
polymers and coatings.[4]
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Caption: Applications of 3-Bromofuran in synthesis.
Spectroscopic Characterization
Standard spectroscopic techniques are used to identify and characterize 3-Bromofuran.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o IH NMR: The proton NMR spectrum is characteristic of a trisubstituted furan ring. It will
show distinct signals for the protons at the C2, C4, and C5 positions, with chemical shifts
and coupling constants that are diagnostic for the furan structure.
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o 18C NMR: The carbon NMR spectrum will display four signals corresponding to the four
carbon atoms of the furan ring.[13] The carbon atom attached to the bromine (C3) will
have a characteristic chemical shift.

e Mass Spectrometry (MS):

o The electron ionization mass spectrum of 3-Bromofuran shows a characteristic isotopic
pattern for a compound containing one bromine atom.[8] Due to the nearly equal natural
abundance of the bromine isotopes (7°Br and 8Br), the molecular ion peak (M) will be
accompanied by an (M+2) peak of almost identical intensity.[14]

e Infrared (IR) Spectroscopy:

o The IR spectrum will exhibit characteristic absorption bands for C-H and C-O stretching
and bending vibrations associated with the furan ring.

Safety and Handling

3-Bromofuran is a flammable liquid and should be handled with appropriate safety
precautions. It is irritating to the eyes, respiratory system, and skin.[1]

» Personal Protective Equipment (PPE): Use of safety goggles, chemical-resistant gloves, and
a lab coat is mandatory. Work should be conducted in a well-ventilated fume hood.

o Storage: Store in a cool, dry place away from sources of ignition, typically at -20°C under an
inert atmosphere.[1][4][9]

» Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
chemical waste.

Conclusion

3-Bromofuran is a fundamentally important heterocyclic compound with a rich history and a
broad range of applications in modern organic synthesis. Its well-defined reactivity allows for
the controlled introduction of substituents onto the furan ring, making it an indispensable tool
for medicinal chemists and materials scientists. The continued exploration of its chemistry
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promises to unlock new synthetic methodologies and contribute to the development of novel
pharmaceuticals and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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